Cas no 2718120-85-3 ((S)-Thiomorpholine-3-carboxylic acid hydrochloride)

• Product Name: (S)-Thiomorpholine-3-carboxylic acid hydrochloride
• CAS No: 2718120-85-3
• MF: C₅H₁₀ClNO₂S
• MW: 183.66
• MDL: MFCD12913750
• CID: 5088316
• Update Time: 2026-03-02

(S)-Thiomorpholine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinecarboxylic acid, hydrochloride (1:1), (3S)-
• (S)-Thiomorpholine-3-carboxylic acid hydrochloride

• MDL： MFCD12913750
• Inchi： 1S/C5H9NO2S.ClH/c7-5(8)4-3-9-2-1-6-4;/h4,6H,1-3H2,(H,7,8);1H/t4-;/m1./s1
• InChI Key： MDEBHEMVODXCAC-PGMHMLKASA-N
• SMILES： C1CSC[C@H](C(O)=O)N1.Cl

Additional information on (S)-Thiomorpholine-3-carboxylic acid hydrochloride

Comprehensive Overview of (S)-Thiomorpholine-3-carboxylic acid hydrochloride (CAS No. 2718120-85-3)

(S)-Thiomorpholine-3-carboxylic acid hydrochloride (CAS No. 2718120-85-3) is a specialized chiral compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of thiomorpholine derivatives, which are known for their unique structural properties and applications in drug discovery. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for various experimental and industrial applications.

The molecular structure of (S)-Thiomorpholine-3-carboxylic acid hydrochloride features a thiomorpholine ring with a carboxylic acid group at the 3-position, and the (S)-enantiomer configuration ensures high stereochemical purity. This compound is particularly valuable in the synthesis of bioactive molecules, including peptide mimetics and enzyme inhibitors. Researchers often utilize it as a building block in the development of novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for chiral thiomorpholine derivatives has surged due to their role in asymmetric synthesis and medicinal chemistry. The compound's ability to act as a ligand or catalyst in stereoselective reactions has garnered significant attention. Additionally, its applications in proteomics research and bioconjugation techniques highlight its versatility in modern scientific endeavors.

From a market perspective, (S)-Thiomorpholine-3-carboxylic acid hydrochloride is supplied by leading chemical manufacturers with high purity grades (>98%). Its use in high-throughput screening and combinatorial chemistry underscores its importance in accelerating drug discovery pipelines. Furthermore, the compound's compatibility with green chemistry principles aligns with the growing emphasis on sustainable and eco-friendly synthetic methodologies.

For researchers and industry professionals, understanding the physicochemical properties of (S)-Thiomorpholine-3-carboxylic acid hydrochloride is crucial. Its melting point, solubility profile, and stability under various conditions are well-documented, ensuring reliable performance in laboratory settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity.

The compound's relevance extends to neuroscience research, where it serves as a precursor for designing neuroprotective agents and receptor modulators. Its potential in addressing neurodegenerative diseases like Alzheimer's and Parkinson's has sparked interest among academic and pharmaceutical communities. Moreover, its role in peptide-based drug delivery systems highlights its contribution to advancing personalized medicine.

In summary, (S)-Thiomorpholine-3-carboxylic acid hydrochloride (CAS No. 2718120-85-3) is a pivotal compound in contemporary chemical and pharmaceutical research. Its chirality, functional groups, and versatile applications make it indispensable for scientists exploring new frontiers in drug development and molecular design. As the field of precision medicine evolves, the significance of such specialized building blocks will continue to grow.